2-[[1-(2,3-Dihydro-1-benzofuran-5-ylsulfonyl)piperidin-3-yl]methoxy]-5-methylpyrimidine

• IUPAC Name: 2-[[1-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)piperidin-3-yl]methoxy]-5-methylpyrimidine
• InChI: InChI=1S/C19H23N3O4S/c1-14-10-20-19(21-11-14)26-13-15-3-2-7-22(12-15)27(23,24)17-4-5-18-16(9-17)6-8-25-18/h4-5,9-11,15H,2-3,6-8,12-13H2,1H3
• InChI Key: XKINYMMVLAZKNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC2CCCN(C2)S(=O)(=O)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzofuran, a pyrimidine, and a sulfonamide group. Benzofuran is a heterocyclic compound, consisting of fused benzene and furan rings. Pyrimidine is a basic aromatic ring that is found in many important biomolecules, including thiamine, uracil, thymine, cytosine, and barbiturates. Sulfonamides are a group of compounds containing a sulfonamide functional group (a sulfur atom connected to two oxygen atoms and one nitrogen atom) and are commonly used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of the compound would be complex due to the presence of multiple functional groups. The benzofuran and pyrimidine rings are aromatic and planar, while the piperidine ring is non-aromatic and can adopt a variety of conformations.

Chemical Reactions Analysis

The reactivity of the compound would likely be influenced by the presence of the various functional groups. For example, the benzofuran ring might undergo electrophilic aromatic substitution, while the sulfonamide group could participate in a variety of reactions, including hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings might increase its stability and rigidity. The sulfonamide group could potentially form hydrogen bonds, influencing its solubility and reactivity.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if it’s intended to be a drug, it might interact with biological targets such as enzymes or receptors. The sulfonamide group, for instance, is known to inhibit certain enzymes.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific properties. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

Future research could focus on exploring the potential applications of the compound, such as its use in medicinal chemistry or materials science. Additionally, studies could be conducted to optimize its synthesis and improve its properties.